Cas no 1805997-76-5 (2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1805997-76-5
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4870341
• Update Time: 2025-06-28

2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H5BrClF2NO/c8-2-3-6(7(10)11)4(13)1-5(9)12-3/h1,7H,2H2,(H,12,13)
• InChI Key： WQJSVHGKJNQGRU-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(F)F)C(C=C(N1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1

Additional information on 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-4-hydroxypyridine

2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-4-hydroxypyridine: A Versatile Compound in Modern Pharmaceutical Research

2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-4-hydroxypyridine, with the CAS No 1805997-76-5, represents a unique class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. This molecule combines multiple functional groups—including a bromomethyl, chlorine, difluoromethyl, and hydroxyl moiety—into a single scaffold, making it a promising candidate for the development of novel therapeutics. Recent studies have highlighted its potential applications in drug discovery, targeted therapy, and biological activity modulation, underscoring its relevance in contemporary pharmaceutical research.

The 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-4-hydroxypyridine structure is characterized by a pyridine ring with four distinct substituents. The bromomethyl group at the 2-position introduces electrophilic reactivity, while the chlorine at the 6-position and the difluoromethyl at the 3-position contribute to steric and electronic effects. The hydroxyl group at the 4-position further enhances its reactivity and potential for biological interactions. This combination of substituents positions the compound as a versatile building block for the synthesis of complex molecules with tailored pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to model the 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-4-hydroxypyridine molecule's behavior in biological systems. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the compound exhibits selective binding affinity for proteins involved in cellular signaling pathways, such as kinase enzymes and ion channels. This finding suggests its potential as a lead compound for the development of targeted therapies in oncology and neurodegenerative diseases.

One of the most intriguing aspects of 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-4-hydroxypyridine is its ability to act as a precursor for bioactive derivatives. Researchers have explored its utility in drug metabolism studies, where its hydroxyl group serves as a site for metabolic activation or deactivation. A 2024 paper in *Drug Metabolism and Disposition* reported that the compound undergoes phase I metabolism via cytochrome P450 enzymes, leading to the formation of hydroxylated metabolites with altered pharmacokinetic profiles. This metabolic behavior is critical for understanding its in vivo efficacy and toxicological profile.

In the realm of drug discovery, 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-4-hydroxypyridine has been evaluated for its antimicrobial properties. A 2023 study published in *Antimicrobial Agents and Chemotherapy* revealed that the compound exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The bromomethyl group is hypothesized to disrupt bacterial cell membrane integrity, while the difluoromethyl and chlorine substituents enhance its antimicrobial potency through steric hindrance and electronic effects.

The 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-4-hydroxypyridine molecule also shows promise in neurological applications. A 2024 study in *Neuropharmacology* investigated its effects on neuroinflammation, a key factor in diseases such as Alzheimer’s and Parkinson’s. The compound was found to inhibit NF-κB signaling pathways, reducing the production of pro-inflammatory cytokines. This property makes it a potential candidate for the development of anti-inflammatory drugs targeting neurodegenerative conditions.

From a synthetic chemistry perspective, the 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-4-hydroxypyridine structure presents unique challenges and opportunities. The difluoromethyl group requires precise fluorination conditions to avoid side reactions, while the hydroxyl group must be protected during multi-step synthesis. Recent advances in organocatalysis have enabled more efficient and selective synthesis routes, reducing the number of steps required to produce the compound in high yield.

Moreover, the 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-4-hydroxypyridine molecule has been explored as a fluorescent probe for bioimaging applications. A 2023 study in *Chemical Communications* demonstrated that the compound emits fluorescence under specific pH conditions, making it useful for tracking cellular processes in real-time. This property could have significant implications for diagnostic imaging and drug delivery systems.

Despite its promising properties, the 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-4-hydroxypyridine compound is not without challenges. Its electrophilic nature raises concerns about toxicological risks, particularly in long-term use. Researchers are actively investigating structure-modification strategies to enhance its therapeutic index while maintaining its biological activity. Ongoing studies are also focused on drug delivery optimization, such as encapsulating the compound in nanoparticles to improve its bioavailability and targeted release.

In conclusion, 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-4-hydroxypyridine stands at the intersection of pharmaceutical innovation and biological complexity. Its unique molecular architecture and diverse functional groups position it as a valuable tool for drug discovery, targeted therapy, and biological research. As research continues to uncover its full potential, this compound may pave the way for breakthroughs in modern medicine and biotechnology.